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Compound of Interest

Compound Name: IHVR-17028

Cat. No.: B13925372 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the experimental protocols for

the in vitro evaluation of IHVR-17028, a potent and broad-spectrum antiviral agent. IHVR-
17028 functions as an inhibitor of the host cellular endoplasmic reticulum (ER) α-glucosidase I,

an enzyme critical for the proper folding of viral glycoproteins.[1][2] By targeting this host factor,

IHVR-17028 presents a promising broad-spectrum antiviral strategy with a high barrier to

resistance.

Quantitative Data Summary
The antiviral activity of IHVR-17028 has been demonstrated against a range of enveloped

viruses. The following table summarizes the key quantitative data for its inhibitory effects.
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Assay
Virus/Enzyme

Target
Cell Line Value Unit

EC50

Bovine Viral

Diarrhea Virus

(BVDV)

MDBK 0.4 µM

EC50
Tacaribe Virus

(TCRV)
Vero 0.26 µM

EC50
Dengue Virus

(DENV)
Vero 0.3 µM

IC50
ER α-

glucosidase I
- 0.24 µM

Signaling Pathway of IHVR-17028's Antiviral
Mechanism
IHVR-17028 exerts its antiviral effect by inhibiting ER α-glucosidase I, a key enzyme in the host

cell's glycoprotein folding pathway. This inhibition leads to misfolded viral envelope proteins,

ultimately reducing the production of infectious virions.
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Seed host cells in
96-well plates

Treat cells with serial dilutions
of IHVR-17028

Infect cells with virus
(e.g., MOI of 0.1)

Incubate for one
viral replication cycle

Harvest culture supernatant

Perform serial dilutions
of supernatant

Infect fresh host cell
monolayers

Incubate and determine
virus titer (Plaque or TCID50 assay)

Calculate EC50 value

 

Prepare serial dilutions
of IHVR-17028

Add recombinant ER
α-glucosidase I

Pre-incubate

Add fluorogenic or chromogenic
substrate (e.g., 4-MUG)

Incubate at 37°C

Measure fluorescence or
absorbance

Calculate IC50 value
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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